Cas no 631866-22-3 (2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631866-22-3
• MF: C₂₁H₁₉N₃O₅
• MW: 393.392665147781
• CID: 5419699
• Update Time: 2025-07-28

2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)ethyl]-1-(4-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[2-(dimethylamino)ethyl]-1,2-dihydro-1-(4-nitrophenyl)-
• 2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C21H19N3O5/c1-22(2)11-12-23-18(13-7-9-14(10-8-13)24(27)28)17-19(25)15-5-3-4-6-16(15)29-20(17)21(23)26/h3-10,18H,11-12H2,1-2H3
• InChI Key： YZJIOKSEJNBFGY-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C2=CC=C([N+]([O-])=O)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Recent Advances in the Study of 2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631866-22-3)

The compound 2-2-(dimethylamino)ethyl-1-(4-nitrophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 631866-22-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This chromenopyrroledione derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets.

Structural analysis reveals that the molecule combines several pharmacologically important motifs: a chromenopyrroledione core, a dimethylaminoethyl side chain, and a 4-nitrophenyl substituent. This combination creates a compound with both lipophilic and hydrophilic characteristics, potentially enabling good membrane permeability while maintaining water solubility - a crucial balance for drug development. The presence of the nitro group suggests possible applications in prodrug design, as this moiety can be reduced in vivo to active metabolites.

Recent synthetic chemistry breakthroughs have improved the production efficiency of 631866-22-3. A 2023 study published in the Journal of Medicinal Chemistry described a novel three-component coupling reaction that reduces the synthesis from seven to three steps while maintaining a 68% overall yield. This advancement could significantly lower production costs and facilitate larger-scale pharmacological evaluations of the compound.

In pharmacological studies, preliminary in vitro data indicate potent inhibitory activity against several kinase targets, particularly those in the MAPK pathway. Molecular docking simulations suggest the compound binds to the ATP-binding pocket of ERK2 with a calculated Ki of 12.3 nM, though experimental validation of this prediction is ongoing. These findings position 631866-22-3 as a potential lead compound for developing new anticancer agents targeting dysregulated kinase signaling pathways.

Additional research has explored the compound's fluorescent properties, revealing excitation/emission maxima at 365/450 nm with a quantum yield of 0.42. This characteristic makes it potentially useful as a biological probe for tracking drug distribution or as a reporter molecule in high-throughput screening assays. The fluorescence is pH-sensitive between pH 5-8, suggesting possible applications in intracellular pH sensing.

Current challenges in the development of 631866-22-3 include optimizing its selectivity profile and addressing preliminary toxicity concerns observed in hepatocyte assays. Future research directions may include structure-activity relationship studies to modify the core scaffold for improved pharmacological properties, as well as more comprehensive in vivo efficacy and safety evaluations. The compound represents an exciting case study in the rational design of multifunctional chemical biology tools with potential therapeutic applications.